Cas no 2003439-97-0 (4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-1,3-oxazolidin-2-one)

4-(2-tert-Butyl-2H-1,2,3,4-tetrazol-5-yl)-1,3-oxazolidin-2-one is a heterocyclic compound featuring both tetrazole and oxazolidinone functional groups. Its unique structure imparts stability and reactivity, making it valuable in synthetic chemistry and pharmaceutical research. The tert-butyl group enhances steric hindrance, potentially improving selectivity in reactions. The tetrazole moiety offers nitrogen-rich characteristics, useful in coordination chemistry and as a bioisostere for carboxylic acids. The oxazolidin-2-one scaffold is known for its role in antimicrobial agents, suggesting potential pharmacological applications. This compound’s balanced properties make it a versatile intermediate for developing novel materials or bioactive molecules. Its synthesis and derivatization pathways are of interest for further exploration in medicinal and industrial chemistry.

4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-1,3-oxazolidin-2-one structure

2003439-97-0 structure

Product Name:4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-1,3-oxazolidin-2-one

CAS No:2003439-97-0

MF:C₈H₁₃N₅O₂

MW:211.221120595932

CID:5851984

PubChem ID:165651809

Update Time:2025-05-25

4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

- 4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-1,3-oxazolidin-2-one
- EN300-1757793
- 2003439-97-0
- Inchi： 1S/C8H13N5O2/c1-8(2,3)13-11-6(10-12-13)5-4-15-7(14)9-5/h5H,4H2,1-3H3,(H,9,14)
- InChI Key： ROTBTLATUCTMNH-UHFFFAOYSA-N
- SMILES： O1C(NC(C1)C1N=NN(C(C)(C)C)N=1)=O

Computed Properties

Exact Mass: 211.10692467g/mol
Monoisotopic Mass: 211.10692467g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 264
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 81.9Å²

4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-1,3-oxazolidin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1757793-0.05g	4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-1,3-oxazolidin-2-one	2003439-97-0	0.05g	$1440.0	2023-09-20
Enamine	EN300-1757793-0.1g	4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-1,3-oxazolidin-2-one	2003439-97-0	0.1g	$1508.0	2023-09-20
Enamine	EN300-1757793-0.25g	4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-1,3-oxazolidin-2-one	2003439-97-0	0.25g	$1577.0	2023-09-20
Enamine	EN300-1757793-0.5g	4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-1,3-oxazolidin-2-one	2003439-97-0	0.5g	$1646.0	2023-09-20
Enamine	EN300-1757793-1.0g	4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-1,3-oxazolidin-2-one	2003439-97-0	1g	$1714.0	2023-06-03
Enamine	EN300-1757793-2.5g	4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-1,3-oxazolidin-2-one	2003439-97-0	2.5g	$3362.0	2023-09-20
Enamine	EN300-1757793-5.0g	4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-1,3-oxazolidin-2-one	2003439-97-0	5g	$4972.0	2023-06-03
Enamine	EN300-1757793-10.0g	4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-1,3-oxazolidin-2-one	2003439-97-0	10g	$7373.0	2023-06-03
Enamine	EN300-1757793-1g	4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-1,3-oxazolidin-2-one	2003439-97-0	1g	$1714.0	2023-09-20
Enamine	EN300-1757793-5g	4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-1,3-oxazolidin-2-one	2003439-97-0	5g	$4972.0	2023-09-20

4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-1,3-oxazolidin-2-one Related Literature

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Additional information on 4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-1,3-oxazolidin-2-one

Comprehensive Analysis of 4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-1,3-oxazolidin-2-one (CAS No. 2003439-97-0)

The compound 4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-1,3-oxazolidin-2-one (CAS No. 2003439-97-0) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its tetrazole and oxazolidinone moieties, this compound exhibits remarkable potential in drug discovery, particularly in the development of novel antimicrobial and anti-inflammatory agents. Researchers are increasingly exploring its applications due to its unique bioisosteric properties, which make it a valuable scaffold for medicinal chemistry.

In recent years, the demand for heterocyclic compounds like 4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-1,3-oxazolidin-2-one has surged, driven by the need for innovative therapeutics. The tetrazole ring is known for its metabolic stability and ability to mimic carboxylic acids, making it a popular choice in drug design. Meanwhile, the oxazolidinone moiety is renowned for its antibacterial properties, as seen in drugs like linezolid. This dual functionality positions CAS No. 2003439-97-0 as a promising candidate for addressing antibiotic resistance—a pressing global health concern.

Synthetic routes for 4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-1,3-oxazolidin-2-one often involve multistep organic reactions, including cyclization and nucleophilic substitution. Optimizing these processes is a key focus for chemists, as efficiency and yield are critical for large-scale production. Recent advancements in green chemistry have also influenced its synthesis, with researchers exploring catalytic methods to reduce waste and improve sustainability—a topic highly relevant to today’s environmentally conscious industries.

From a commercial perspective, CAS No. 2003439-97-0 is gaining traction in the fine chemicals market. Its applications extend beyond pharmaceuticals to include agrochemical intermediates, where its structural features contribute to the development of next-generation pesticides with lower environmental impact. This aligns with the growing emphasis on sustainable agriculture and the reduction of harmful chemical residues in food production.

Analytical characterization of 4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-1,3-oxazolidin-2-one typically involves techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure purity and confirm structural integrity, which are essential for regulatory compliance and clinical trials. The compound’s physicochemical properties, including solubility and stability, are also under investigation to enhance its formulation potential.

Looking ahead, the versatility of 4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-1,3-oxazolidin-2-one suggests broad interdisciplinary applications. Whether in small-molecule therapeutics or material science, its unique architecture offers endless possibilities. As research continues, this compound is poised to play a pivotal role in addressing some of the most challenging scientific and industrial problems of our time.